6-benzyl-5-methyl-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 6-benzyl-5-methyl-2-phenyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C19H16N4O/c1-13-16(12-14-8-4-2-5-9-14)18(24)23-19(20-13)21-17(22-23)15-10-6-3-7-11-15/h2-11H,12H2,1H3,(H,20,21,22)
• InChI Key: JXCLYNUJRLWGDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)N=C(N2)C3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C19H16N4O
• Molecular Weight: 316.4 g/mol

Description

6-benzyl-5-methyl-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and antitumor properties.

Mechanism of Action

The mechanism of action of 6-benzyl-5-methyl-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, studies have suggested that it acts by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. For example, it has been reported to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. It has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in signal transduction pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been reported to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. In addition, studies have suggested that this compound has anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-benzyl-5-methyl-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is its diverse biological activities, which make it a promising candidate for the development of novel therapeutic agents. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain applications. In addition, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 6-benzyl-5-methyl-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one. One of the areas of interest is the development of novel therapeutic agents based on this compound for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another area of interest is the study of its mechanism of action and potential side effects. Further studies are also needed to investigate its pharmacokinetics and pharmacodynamics, as well as its potential interactions with other drugs.

Scientific Research Applications

6-benzyl-5-methyl-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit antitumor, antiviral, and antimicrobial activities. Studies have also shown that this compound has potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.